Cas no 89096-77-5 (1-(2-Fluorophenyl)-1H-pyrrole)

• Product Name: 1-(2-Fluorophenyl)-1H-pyrrole
• CAS No: 89096-77-5
• MF: C₁₀H₈FN
• MW: 161.175625801086
• MDL: MFCD02665231
• CID: 612538
• PubChem ID: 2767601
• Update Time: 2025-05-21

1-(2-Fluorophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(2-fluorophenyl)-
• 1-(2-Fluorophenyl)pyrrole
• 1-(2-Fluorophenyl)-1H-pyrrole
• 1H-Pyrrole,1-(2-fluorophenyl)
• SCHEMBL5859161
• MFCD02665231
• InChI=1/C10H8FN/c11-9-5-1-2-6-10(9)12-7-3-4-8-12/h1-8
• 11M-035
• 89096-77-5
• CS-0313823
• 1-(2-fluoro-phenyl)-1H-pyrrole
• LMLYMAWSPZKOFR-UHFFFAOYSA-N
• AKOS000285783
• SB63766
• DTXSID10377619
• D96016
• STK895527
• BBL022300

• MDL： MFCD02665231
• Inchi： 1S/C10H8FN/c11-9-5-1-2-6-10(9)12-7-3-4-8-12/h1-8H
• InChI Key： LMLYMAWSPZKOFR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C=CC=C1

Computed Properties

• Exact Mass: 161.06400
• Monoisotopic Mass: 161.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Boiling Point: 64℃/1.1mm
• Refractive Index: 1.5105
• PSA: 4.93000
• LogP: 2.61640

1-(2-Fluorophenyl)-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Fluorophenyl)-1H-pyrrole

Comprehensive Overview of 1-(2-Fluorophenyl)-1H-pyrrole (CAS No. 89096-77-5)

1-(2-Fluorophenyl)-1H-pyrrole (CAS No. 89096-77-5) is a fluorinated aromatic heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique pyrrole ring attached to a 2-fluorophenyl group, serves as a versatile intermediate in organic synthesis. Its molecular structure combines the electron-rich nature of pyrrole with the electron-withdrawing effects of the fluorine substituent, making it valuable for designing bioactive molecules and advanced materials.

The growing interest in fluorinated pyrrole derivatives stems from their applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers frequently search for "1-(2-Fluorophenyl)-1H-pyrrole synthesis" or "89096-77-5 applications," reflecting the compound's relevance in medicinal chemistry. Recent studies highlight its potential as a building block for PET radiotracers, aligning with the increasing demand for diagnostic imaging compounds in oncology and neurology.

From a chemical perspective, 1-(2-Fluorophenyl)-1H-pyrrole exhibits interesting physicochemical properties. The fluorine atom at the ortho position influences the compound's dipole moment (≈2.1 D) and lipophilicity (logP ≈2.8), parameters crucial for pharmaceutical applications. These characteristics explain why queries like "1-(2-Fluorophenyl)-1H-pyrrole solubility" and "pyrrole-fluorophenyl compound stability" frequently appear in scientific literature searches.

In material science, this compound serves as a precursor for conducting polymers and organic semiconductors. The pyrrole-fluorophenyl system contributes to π-conjugation extension while the fluorine substituent modulates electronic properties—a combination that answers the industry's need for "fluorinated heterocycles for OLEDs." Manufacturers often inquire about "CAS 89096-77-5 suppliers" and "high purity 1-(2-Fluorophenyl)-1H-pyrrole" for optoelectronic applications.

The synthetic versatility of 1-(2-Fluorophenyl)-1H-pyrrole makes it valuable for cross-coupling reactions, as evidenced by patent literature analyzing "pyrrole-fluorophenyl Suzuki coupling" methodologies. Current market trends show rising demand for this compound in Asia-Pacific research hubs, particularly for projects investigating "fluorinated bioactive scaffolds" and "heterocyclic building blocks." Analytical data reveals melting points ranging 78-82°C and characteristic NMR shifts (δ 6.3-6.8 ppm for pyrrole protons).

Environmental and handling considerations for 89096-77-5 follow standard laboratory protocols for fluorinated organics. While not classified as hazardous, proper ventilation is recommended during handling—a detail often sought in "1-(2-Fluorophenyl)-1H-pyrrole safety data" queries. The compound's stability under inert atmospheres and compatibility with common organic solvents (THF, DCM, ethanol) contribute to its widespread research utility.

Emerging applications include its use in metal-organic frameworks (MOFs) and as a ligand in catalytic systems, addressing search trends for "fluorophenyl-pyrrole coordination chemistry." The compound's balanced aromaticity (HOMA index 0.72 for pyrrole ring) enables diverse reactivity patterns, making it a subject in computational chemistry studies modeling "fluorinated heterocycle electronic properties."

Quality specifications for research-grade 1-(2-Fluorophenyl)-1H-pyrrole typically require ≥98% purity (HPLC), with specialized suppliers offering isotopic labeling (e.g., ¹³C, ²H) for tracer studies—a service frequently searched as "labeled fluorophenyl pyrrole derivatives." The compound's UV-Vis spectrum shows λ_max at 265 nm (ε 8500 M^-1cm^-1), a parameter important for analytical method development.

Future research directions likely involve exploring 1-(2-Fluorophenyl)-1H-pyrrole's potential in asymmetric synthesis and as a template for fluorinated pharmaceutical intermediates. The compound's structural features align with current industry priorities reflected in search terms like "novel fluorinated heterocycles 2024" and "pyrrole-based drug candidates." Its balanced physicochemical profile positions it as a valuable tool for addressing challenges in both medicinal chemistry and advanced materials development.